(2-Chloro-benzyl)-(6-fluoro-pyridin-2-yl)-amine

• Molecular Formula: C12H10ClFN2
• Molecular Weight: 236.67 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-6-fluoropyridin-2-amine
• InChI: InChI=1S/C12H10ClFN2/c13-10-5-2-1-4-9(10)8-15-12-7-3-6-11(14)16-12/h1-7H,8H2,(H,15,16)
• InChI Key: ZRAHZQMKNCUGNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNC2=NC(=CC=C2)F)Cl

Description

(2-Chloro-benzyl)-(6-fluoro-pyridin-2-yl)-amine is a useful research compound. Its molecular formula is C12H10ClFN2 and its molecular weight is 236.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 6-fluoro-pyridin-2-ylamine (43, 2.47 g, 22.0 mmol) in 60.0 mL of acetonitrile, 2-chloro-benzaldehyde (44, 3.09 g, 22.0 mmol), triethylsilane (14.0 mL, 87.6 mmol) and trifluoroacetic acid (7.00 mL, 90.9 mmol) were added. The reaction was stirred at 80° C. for 4 hours, then solvents removed under vacuum, and the residue was combined with aqueous potassium carbonate and extracted with ethyl acetate. The organic layer was washed with brine, dried over sodium sulfate, filtered and the filtrate concentrated under vacuum to provide the desired compound, which was used in the next step without further purification. MS (ESI) [M+H+]+=272.1.